Cas no 370844-73-8 (Benzo[b][1,6]naphthyridine-4-carbonitrile, 3-(phenylthio)-)

• Product Name: Benzo[b][1,6]naphthyridine-4-carbonitrile, 3-(phenylthio)-
• CAS No: 370844-73-8
• MF: C₁₉H₁₁N₃S
• MW: 313.375742197037
• CID: 1481260
• PubChem ID: 797727
• Update Time: 2025-04-21

Benzo[b][1,6]naphthyridine-4-carbonitrile, 3-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzo[b][1,6]naphthyridine-4-carbonitrile, 3-(phenylthio)-
• 3-phenylsulfanylbenzo[b][1,6]naphthyridine-4-carbonitrile
• STK842050
• 3-(PHENYLSULFANYL)BENZO[B]1,6-NAPHTHYRIDINE-4-CARBONITRILE
• ChemDiv2_000785
• DTXSID40355369
• SCHEMBL18970723
• 3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile
• AKOS001638001
• 3-(phenylsulfanyl)benzo[b][1,6]naphthyridine-4-carbonitrile
• HMS1371D15
• 370844-73-8
• 3-(Phenylthio)benzo[b][1,6]naphthyridine-4-carbonitrile
• Oprea1_106145

• Inchi： 1S/C19H11N3S/c20-11-16-18-14(10-13-6-4-5-9-17(13)22-18)12-21-19(16)23-15-7-2-1-3-8-15/h1-10,12H
• InChI Key： GYGNTBSGPUFNTO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1=C(C#N)C2C(C=N1)=CC1C=CC=CC=1N=2

Computed Properties

• Exact Mass: 313.06753
• Monoisotopic Mass: 313.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 49.57